N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)acetamide
• InChI: InChI=1S/C21H20N2O3S2/c1-2-28(25,26)16-10-7-14(8-11-16)13-19(24)22-21-23-20-17-6-4-3-5-15(17)9-12-18(20)27-21/h3-8,10-11H,2,9,12-13H2,1H3,(H,22,23,24)
• InChI Key: MOCAXXLYTDFFRT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43
• Molecular Formula: C21H20N2O3S2
• Molecular Weight: 412.5 g/mol

Description

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide, also known as DNTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives are known to exhibit significant antioxidant properties. .

Analgesic and Anti-inflammatory Activity

Compounds with a thiazole core have been reported to possess analgesic and anti-inflammatory activities. .

Antimicrobial and Antifungal Activity

Thiazole compounds have been utilized in the development of new antimicrobial and antifungal agents. .

Antiviral Activity

Research has shown that thiazole derivatives can have antiviral effects, including activity against HIV. .

Neuroprotective Applications

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Antitumor and Cytotoxic Activity

Some thiazole derivatives have demonstrated potent antitumor and cytotoxic activities. .

Antihypertensive and Cardiovascular Applications

.

Agricultural Applications

Thiazole compounds have been used to create fungicides and biocides, contributing to the protection of crops and ensuring food security. .

Mechanism of Action

Thiazoles are important heterocyclic compounds that contain sulfur and nitrogen . They are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . Thiazole derivatives can resemble thiophene and furan in their behavior and properties .

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . Imidazole has become an important synthon in the development of new drugs .